Cas no 2680675-61-8 (6-Hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid)

• Product Name: 6-Hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• CAS No: 2680675-61-8
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 5632132
• PubChem ID: 165937773
• Update Time: 2025-06-11

6-Hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• EN300-28287768
• 2680675-61-8
• 6-Hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

• Inchi： 1S/C12H10F3NO4/c13-12(14,15)11(20)16-4-6-1-2-7(17)3-8(6)9(5-16)10(18)19/h1-3,9,17H,4-5H2,(H,18,19)
• InChI Key： RHIVWDHRGJOFSK-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2C=CC(=CC=2C(C(=O)O)C1)O)=O)(F)F

Computed Properties

• Exact Mass: 289.05619229g/mol
• Monoisotopic Mass: 289.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8Ų

Additional information on 6-Hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

Introduction to 6-Hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid (CAS No. 2680675-61-8)

6-Hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid, identified by its CAS number 2680675-61-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the tetrahydroisoquinoline class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both hydroxyl and trifluoroacetyl functional groups in its molecular structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The tetrahydroisoquinoline core is a bicyclic aromatic system that is commonly found in numerous natural products and bioactive molecules. Compounds derived from this scaffold have been extensively studied for their roles in various biological processes, including neurotransmission, cardiovascular function, and cancer cell proliferation. The structural flexibility of tetrahydroisoquinolines allows for the introduction of diverse substituents, enabling the design of molecules with tailored biological activities.

In recent years, the pharmaceutical industry has increasingly focused on the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The 6-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid structure represents an advanced derivative that combines the known bioactivity of tetrahydroisoquinolines with enhanced metabolic stability provided by the trifluoroacetyl group. This modification not only improves the compound's pharmacokinetic profile but also opens up new possibilities for its application in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The carboxylic acid moiety at the 4-position provides a reactive site for further functionalization via esterification, amidation, or coupling reactions. Such modifications can be strategically employed to enhance binding affinity to biological targets or to improve solubility and bioavailability. The trifluoroacetyl group, on the other hand, contributes to lipophilicity and can influence both metabolic stability and interactions with biological membranes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 6-hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid scaffold can interact with a variety of protein targets through hydrogen bonding networks and hydrophobic interactions. These insights have guided the optimization of lead compounds towards higher efficacy and selectivity.

The synthesis of 6-Hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the tetrahydroisoquinoline core followed by functional group interconversions such as hydroxylation and acylation. The use of advanced catalytic systems has recently been explored to streamline these processes while maintaining high chemical yields.

The biological evaluation of this compound has revealed promising activities in preclinical models relevant to neurological disorders and inflammation. The hydroxyl group at the 6-position is particularly important for modulating receptor binding affinity and pharmacological effects. Preclinical data indicate that derivatives of this scaffold exhibit potential as kinase inhibitors or modulators of G-protein coupled receptors (GPCRs). These findings align with broader trends in drug discovery where natural product-inspired structures are being repurposed for modern therapeutic applications.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance their pharmacological properties. The trifluoroacetyl group in 6-Hydroxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid not only increases lipophilicity but also introduces electron-withdrawing effects that can modulate reactivity at biological targets. This feature has been exploited in the design of protease inhibitors and other enzyme-targeting agents where fluorinated moieties play a critical role in optimizing binding interactions.

As research continues to uncover new therapeutic opportunities derived from tetrahydroisoquinoline derivatives,6-Hydroxy-2-(2,2-difluoroacetyl)-1H-indole-5-carboxylic acid represents a significant advancement in medicinal chemistry. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. Future studies will focus on optimizing synthetic routes while exploring its potential in treating diseases such as cancer and neurodegenerative disorders.

The growing body of evidence supporting the therapeutic potential of tetrahydroisoquinoline derivatives underscores their importance as pharmacological scaffolds. With continued innovation in synthetic methodologies and computational biology,6-Hydroxy-7-methoxytetrahydroisoquinoline analogs are expected to play a crucial role in next-generation drug development pipelines. The combination of structural diversity provided by functional group modifications with advanced synthetic techniques offers exciting prospects for addressing unmet medical needs.